Cas no 1184130-64-0 ([(2-Cyano-benzyl)-cyclopropyl-amino]-acetic acid)

• Product Name: [(2-Cyano-benzyl)-cyclopropyl-amino]-acetic acid
• CAS No: 1184130-64-0
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 2159472
• Update Time: 2025-10-22

[(2-Cyano-benzyl)-cyclopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(2-Cyano-benzyl)-cyclopropyl-amino]-acetic acid
• 2-((2-Cyanobenzyl)(cyclopropyl)amino)acetic acid
• AM91042
• [(2-Cyanobenzyl)cyclopropylamino]acetic acid

• Inchi： 1S/C13H14N2O2/c14-7-10-3-1-2-4-11(10)8-15(9-13(16)17)12-5-6-12/h1-4,12H,5-6,8-9H2,(H,16,17)
• InChI Key： DFUMIAKEVADKIR-UHFFFAOYSA-N
• SMILES： OC(CN(CC1C=CC=CC=1C#N)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 330
• Topological Polar Surface Area: 64.3

Additional information on [(2-Cyano-benzyl)-cyclopropyl-amino]-acetic acid

Comprehensive Overview of [(2-Cyano-benzyl)-cyclopropyl-amino]-acetic acid (CAS No. 1184130-64-0)

[(2-Cyano-benzyl)-cyclopropyl-amino]-acetic acid (CAS No. 1184130-64-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a cyclopropyl ring and a cyano-benzyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug development, particularly in targeting enzyme inhibition and receptor modulation.

The compound’s CAS No. 1184130-64-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. With the growing demand for small-molecule therapeutics, [(2-Cyano-benzyl)-cyclopropyl-amino]-acetic acid is often discussed in forums focusing on structure-activity relationships (SAR) and medicinal chemistry optimization. Its carboxylic acid functional group further enhances its versatility, enabling conjugation with other pharmacophores.

In recent years, the rise of AI-driven drug discovery has amplified interest in compounds like [(2-Cyano-benzyl)-cyclopropyl-amino]-acetic acid. Computational models frequently analyze its molecular descriptors to predict bioavailability and binding affinity. Searches for "novel carboxylic acid derivatives in drug design" or "cyclopropyl-containing bioactive molecules" often highlight this compound as a case study. Its stability under physiological conditions also makes it a candidate for prodrug development.

From a synthetic chemistry perspective, the preparation of [(2-Cyano-benzyl)-cyclopropyl-amino]-acetic acid involves multi-step organic reactions, including N-alkylation and carboxylation. These processes are frequently optimized to improve yield and purity, addressing common challenges like byproduct formation. Laboratories focusing on high-throughput screening often prioritize such compounds due to their scaffold diversity.

Environmental and safety profiles of CAS No. 1184130-64-0 are also critical discussion points. While not classified as hazardous, proper handling protocols are emphasized in material safety data sheets (MSDS). The compound’s biodegradability and ecotoxicological impact are under study, aligning with the broader trend of green chemistry in pharmaceutical manufacturing.

In summary, [(2-Cyano-benzyl)-cyclopropyl-amino]-acetic acid represents a compelling subject for both academic and industrial research. Its integration into drug discovery pipelines and relevance to cheminformatics underscore its importance in modern science. As the field evolves, this compound is likely to remain a focal point for innovations in targeted therapy and molecular design.